Cas no 2227763-08-6 ((1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol)

• Product Name: (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol
• CAS No: 2227763-08-6
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5873016
• PubChem ID: 165612457
• Update Time: 2025-08-02

(1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol
• (1R)-2-amino-1-[4-(propan-2-yl)cyclohexyl]ethan-1-ol
• EN300-1746810
• 2227763-08-6

• Inchi： 1S/C11H23NO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h8-11,13H,3-7,12H2,1-2H3/t9?,10?,11-/m0/s1
• InChI Key： ABRJKOCNEASFAR-ILDUYXDCSA-N
• SMILES： O[C@@H](CN)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol (CAS No. 2227763-08-6): Properties, Applications, and Research Insights

The compound (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol (CAS No. 2227763-08-6) is a chiral amino alcohol derivative with a cyclohexyl backbone, which has garnered significant attention in pharmaceutical and organic synthesis research. Its unique structural features, including the cyclohexyl ring and propan-2-yl substituent, contribute to its versatility in drug design and catalytic applications. This article delves into its molecular characteristics, synthetic pathways, and potential industrial uses, while addressing trending topics such as green chemistry, chiral auxiliaries, and AI-driven drug discovery.

From a structural perspective, (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol exhibits a stereocenter at the 1-position, making it a valuable building block for asymmetric synthesis. Researchers have explored its role in constructing pharmacophores for CNS-targeting therapeutics, leveraging its ability to modulate lipophilicity and hydrogen-bonding capacity. Recent studies highlight its compatibility with enzymatic resolution techniques, aligning with the growing demand for sustainable synthetic methods. The compound’s CAS No. 2227763-08-6 is frequently cited in patents related to neuroprotective agents and enzyme inhibitors, reflecting its commercial relevance.

In the context of user-searched queries, questions like "How is (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol used in peptide mimetics?" or "What are the solubility properties of CAS 2227763-08-6?" underscore the need for practical data. Experimental reports indicate that this compound demonstrates moderate solubility in polar aprotic solvents like DMF and DMSO, a trait critical for formulation scientists. Additionally, its amino-alcohol functionality enables derivatization into prodrugs or chelating ligands, topics frequently discussed in medicinal chemistry forums.

The synthesis of CAS 2227763-08-6 often involves stereoselective reduction of corresponding ketones or reductive amination strategies. Recent advancements employ biocatalysts or organocatalysts to enhance enantiomeric purity, a key concern for regulatory compliance in drug development. Notably, its cyclohexyl moiety contributes to metabolic stability, a feature highlighted in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies—a hot topic in computational chemistry circles.

Emerging applications of (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol extend to material science, where it serves as a monomer for polyamide resins with tunable thermal properties. Industry experts also speculate on its potential in ionic liquids for battery electrolytes, linking it to the booming energy storage sector. Such interdisciplinary relevance positions this compound as a subject of ongoing high-throughput screening initiatives.

To address SEO-optimized queries like "Safety data for (1R)-2-amino-1-4-(propan-2-yl)cyclohexylethan-1-ol", it’s noted that standard laboratory precautions (gloves, ventilation) suffice for handling. While not classified as hazardous, its amino group warrants pH-controlled storage to prevent degradation. These details cater to both academic and industrial audiences seeking protocol-specific guidance.

In conclusion, CAS 2227763-08-6 exemplifies the convergence of chiral synthesis and applied chemistry. Its adaptability to catalytic systems and drug scaffolds ensures sustained interest, particularly amid trends like fragment-based drug design and continuous flow chemistry. Future research may explore its crystallography or structure-activity relationships to unlock further innovations.